Cas no 89365-24-2 (1,3,4-Thiadiazole-2,5-diamine, N-(1-methylethyl)- (9CI))

• Product Name: 1,3,4-Thiadiazole-2,5-diamine, N-(1-methylethyl)- (9CI)
• CAS No: 89365-24-2
• MF: C₅H₁₀N₄S
• MW: 158.224698543549
• CID: 711637
• Update Time: 2024-01-31

1,3,4-Thiadiazole-2,5-diamine, N-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2,5-diamine, N-(1-methylethyl)- (9CI)
• 1,3,4-Thiadiazole-2,5-diamine,N2-(1-methylethyl)-
• 1,3,4-Thiadiazole-2,5-diamine, N-(1-methylethyl)- (9CI)
• 1,3,4-Thiadiazole-2,5-diamine, N2-(1-methylethyl)-

• Inchi： 1S/C5H10N4S/c1-3(2)7-5-9-8-4(6)10-5/h3H,1-2H3,(H2,6,8)(H,7,9)
• InChI Key： ZUCMDVJSAINOCJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1NC(C)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 4.3

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Melting Point: 210 °C(Solv: ethanol (64-17-5))
• Boiling Point: 288.2±23.0 °C(Predicted)
• pka: 5.79±0.10(Predicted)